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Oxolane, formally known as tetrahydrofuran (THF), is a five-membered cyclic ether that serves
as a foundational scaffold in organic chemistry and a widely used industrial solvent.[1] The
introduction of chlorine atoms onto this scaffold creates a class of compounds—chlorinated
oxolane derivatives—with significantly altered physical and chemical properties. This
modification is of profound interest to researchers, particularly in the field of drug development.
Chlorine is a prevalent halogen in pharmaceuticals, with over 250 FDA-approved drugs
containing at least one chlorine atom.[2][3] Its inclusion can modulate a molecule's lipophilicity,
metabolic stability, and binding affinity, making the study of chlorinated heterocycles a critical
aspect of medicinal chemistry.[4][5]

This guide provides an in-depth exploration of the core physical properties of chlorinated
oxolane derivatives. It is designed for researchers, scientists, and drug development
professionals, offering not just data, but a causal understanding of structure-property
relationships and the validated experimental protocols used to determine them.

Part 1: Core Physicochemical Properties and
Structure-Property Relationships
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The substitution of hydrogen with chlorine, an atom of significantly greater mass and
electronegativity, induces predictable yet nuanced changes in the physical characteristics of the
oxolane ring. Understanding these shifts is paramount for predicting the behavior of these
derivatives in both reaction vessels and biological systems.

Boiling Point

The boiling point of a liquid is governed by the strength of its intermolecular forces.
Unsubstituted THF has a boiling point of approximately 66 °C.[1][6][7][8] The introduction of
chlorine generally increases the boiling point. This is attributable to two primary factors:

 Increased Molecular Weight: Chlorine (atomic weight = 35.45 amu) is much heavier than
hydrogen (= 1.01 amu). This leads to stronger London dispersion forces, which are transient
induced-dipole attractions that increase with the number of electrons and molecular size.

o Enhanced Polarity: The high electronegativity of chlorine creates a more significant dipole
moment in the C-Cl bond, leading to stronger permanent dipole-dipole interactions between
molecules.

For instance, 2-chlorotetrahydrofuran has a boiling point of 130.2 °C at 760 mmHg, and 2-
(chloromethyl)oxolane boils between 150-151 °C, both substantially higher than the parent
compound.[9][10]

Density

Density is a measure of mass per unit volume. Chlorinated organic compounds are
characteristically denser than their non-chlorinated analogs and often denser than water.[11]
This is a direct consequence of substituting a light hydrogen atom with a heavy chlorine atom
without a proportional increase in molecular volume. Unsubstituted THF has a density of
approximately 0.888 g/cm? at 20-25 °C, making it less dense than water.[1][12] In contrast,
chlorinated derivatives like 2-chlorotetrahydrofuran and 2-(chloromethyl)oxolane have reported
densities of 1.13 g/cm3 and 1.11 g/mL, respectively, causing them to sink in water.[9][10]

Solubility

Solubility behavior is dictated by the principle of "like dissolves like." The polarity of the solvent
versus the solute determines the extent of miscibility.
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e Aqueous Solubility: THF itself is miscible with water due to the ability of its ether oxygen to
act as a hydrogen bond acceptor.[1][13] However, the introduction of chlorine generally
decreases aqueous solubility.[11][14] The chlorine atom adds a significant nonpolar,
hydrophobic character to the molecule, increasing its overall lipophilicity.[4]

o Organic Solvent Solubility: Chlorinated oxolanes typically exhibit good solubility in a wide
range of organic solvents. Their inherent polarity from the ether linkage, combined with the
characteristics imparted by the C-Cl bond, allows them to dissolve well in both nonpolar
(e.g., hexanes) and polar aprotic solvents (e.g., dichloromethane, ethyl acetate).[15][16]

Data Summary: Physical Properties

The following table summarizes key quantitative physical data for representative oxolane
derivatives, providing a clear comparison.

Molecular Boiling Point Density Refractive
Compound

Formula (°C) (glcm?) Index (n2°/D)
Oxolane (THF) CaHsO 66[1] ~0.888[1][12] ~1.407[1]
2-
Chlorotetrahydrof  C4H7CIO 130.2[9] 1.13[9] 1.445[9]
uran
2-
(Chloromethyl)ox ~ CsHsCIO 150-151[10] 1.11[10] 1.455[10]
olane

Part 2: Spectroscopic and Structural
Characterization

Accurate determination of a molecule's structure is the bedrock of chemical research.
Spectroscopic techniques provide the necessary insights to confirm identity, assess purity, and
elucidate the precise arrangement of atoms. For chlorinated oxolanes, each technique offers
unique and diagnostic information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is arguably the most powerful tool for structural elucidation of organic molecules.

e H NMR: Protons on carbons adjacent to the ether oxygen and the chlorine atom (a-protons)
are significantly deshielded due to the inductive effect of these electronegative atoms. Their
signals will appear further downfield (at a higher ppm value) compared to the other ring
protons.[17]

e 13C NMR: Similarly, the carbon atoms directly bonded to oxygen and chlorine will exhibit
downfield chemical shifts in the 13C NMR spectrum.

o Causality: The choice of NMR solvent is critical; deuterated chloroform (CDCIsz) is common
for its excellent solubilizing power for such compounds. The addition of a small amount of
tetramethylsilane (TMS) provides a zero-point reference for accurate chemical shift
determination.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups present in a molecule by measuring the
absorption of infrared radiation at specific vibrational frequencies.

e C-O-C Stretch: A strong, characteristic absorption band for the cyclic ether linkage will be
prominent, typically in the 1050-1150 cm~1 region.

e C-CI Stretch: A band in the 600-800 cm~1 region is indicative of the carbon-chlorine bond. Its
exact position can give clues about the substitution pattern.

e C-H Stretch: Bands just below 3000 cm~1 corresponding to sp? C-H stretches will also be
present.

Mass Spectrometry (MS)

MS provides information about the mass-to-charge ratio of a molecule and its fragments,
confirming the molecular weight and offering structural clues.

« Isotopic Pattern: The most definitive feature for a chlorinated compound is its isotopic
signature. Chlorine has two stable isotopes, 3>Cl and 37Cl, in a natural abundance ratio of
approximately 3:1. This results in two molecular ion peaks (M* and M+2) with a
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corresponding ~3:1 intensity ratio, which is a clear and unambiguous confirmation of the
presence of a single chlorine atom.

e Fragmentation: The oxolane ring can undergo characteristic fragmentation patterns, such as
alpha-cleavage adjacent to the ether oxygen, which helps in piecing together the molecular
structure.

Part 3: Experimental Methodologies: A Practical
Guide

The trustworthiness of physical property data hinges on the rigor of the experimental methods
used. The following protocols are foundational, self-validating systems for characterizing novel
chlorinated oxolane derivatives at a laboratory scale.

Protocol 1: Boiling Point Determination (Micro-scale via
Siwoloboff Method)

o Rationale: This method is ideal for research settings where sample quantities are often
limited. It relies on observing the temperature at which the vapor pressure of a small liquid
sample equals the ambient pressure.

o Methodology:

o Preparation: Seal one end of a 5 cm piece of capillary tubing with a flame to create a
fusion tube.

o Sample Addition: Add 0.5 mL of the chlorinated oxolane derivative to a Thiele tube or a
similar melting point apparatus tube.

o Assembly: Place the fusion tube, open-end down, into the Thiele tube containing the
sample. Attach a calibrated thermometer so that its bulb is level with the sample.

o Heating: Gently heat the apparatus. As the temperature rises, a stream of bubbles will
emerge from the inverted fusion tube.

o Observation: Carefully regulate the heating to find the temperature at which the bubble
stream just ceases and the liquid begins to enter the fusion tube. This temperature is the
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boiling point.

o Validation: Repeat the measurement twice. The readings should be within 1 °C for a pure
sample.

Protocol 2: Density Measurement (via Pychometer)

o Rationale: A pycnometer is a flask with a precise, known volume. By weighing it empty, filled
with water, and filled with the sample liquid, the density of the sample can be calculated with
high accuracy. Temperature control is critical as density is temperature-dependent.

» Methodology:

o Calibration: Thoroughly clean and dry a pycnometer of known volume (e.g., 5 mL). Weigh
it accurately on an analytical balance (ma).

o Water Mass: Fill the pycnometer with deionized water of a known temperature (e.g., 20.0
°C) and weigh it again (mz2). The mass of the water is (mz - m1). The exact volume (V) can
be confirmed by dividing this mass by the known density of water at that temperature.

o Sample Mass: Empty, clean, and thoroughly dry the pycnometer. Fill it with the chlorinated
oxolane sample at the same temperature (20.0 °C) and weigh it (ms).

o Calculation: The mass of the sample is (ms - m1). The density (p) is calculated as: p = (ms
-ma)/ V.

o Validation: Ensure the temperature of the water and the sample are identical during
measurements. Perform the determination in triplicate to ensure reproducibility.

Protocol 3: Spectroscopic Sample Preparation

» Rationale: Proper sample preparation is essential to obtain high-quality, artifact-free spectra.
The method varies depending on the technique.

o Methodology:

o NMR Spectroscopy: Dissolve 5-10 mg of the chlorinated oxolane derivative in ~0.7 mL of
a deuterated solvent (e.g., CDCIs3) in a standard 5 mm NMR tube. Add a drop of TMS as
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an internal standard.

o IR Spectroscopy (Neat Liquid): Place one drop of the neat liquid sample between two salt

(NaCl or KBr) plates. Assemble the plates in the spectrometer's sample holder. This

method is fast and avoids solvent interference.

o Mass Spectrometry (EI/CI): For volatile derivatives, a direct injection or GC-MS approach

is used. Dissolve a small amount (<1 mg) in a volatile solvent like dichloromethane or

methanol to make a dilute solution (~100 pg/mL). Inject a microliter volume into the

instrument.

Part 4: Visualization of Workflows and Relationships

Diagrams provide a clear, at-a-glance understanding of complex processes and concepts.
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Caption: Workflow for the synthesis and characterization of a new derivative.
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Caption: The effect of chlorine substitution on key physical properties.

Conclusion

The physical properties of chlorinated oxolane derivatives are a direct consequence of the
fundamental principles of chemical structure and intermolecular forces. The addition of chlorine
predictably increases boiling point and density while generally reducing aqueous solubility.
These characteristics are not merely academic data points; they are critical parameters that
influence a compound's utility as a synthetic intermediate, its behavior in purification processes,
and its potential as a pharmacophore in drug design. A thorough characterization, using the
validated experimental and spectroscopic methods outlined in this guide, is essential for any
researcher working with this important class of molecules.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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